Cas no 7425-47-0 (Butanoic acid, 2-iodo-, ethyl ester)

Butanoic acid, 2-iodo-, ethyl ester structure
7425-47-0 structure
Product Name:Butanoic acid, 2-iodo-, ethyl ester
CAS No:7425-47-0
MF:C6H11IO2
MW:242.054814577103
CID:580852
PubChem ID:311964
Update Time:2025-04-19

Butanoic acid, 2-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-iodo-, ethyl ester
    • ethyl 2-iodobutanoate
    • 2-iodo-butyric acid ethyl ester
    • 2-Jod-buttersaeure-aethylester
    • AC1L7KB4
    • CTK2I0973
    • NSC219874
    • NSC 219874
    • NSC-219874
    • SCHEMBL4115029
    • 7425-47-0
    • DTXSID00309924
    • Inchi: 1S/C6H11IO2/c1-3-5(7)6(8)9-4-2/h5H,3-4H2,1-2H3
    • InChI Key: BEKQSWCOHDSDPD-UHFFFAOYSA-N
    • SMILES: IC(C(=O)OCC)CC

Computed Properties

  • Exact Mass: 241.97993
  • Monoisotopic Mass: 241.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.61
  • Boiling Point: 213.2°Cat760mmHg
  • Flash Point: 82.7°C
  • Refractive Index: 1.504
  • PSA: 26.3
  • LogP: 1.76310
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